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Compound of Interest

Compound Name: Ceftiofur Thiolactone

Cat. No.: B15126552

An Inter-laboratory Guide to Ceftiofur Analysis Methods

This guide provides a comparative overview of common analytical methods for the detection
and quantification of Ceftiofur, a third-generation cephalosporin antibiotic widely used in
veterinary medicine. The choice of analytical method depends on various factors, including the
sample matrix, required sensitivity, specificity, and the purpose of the analysis (e.g., screening
for residues versus precise quantification). This document is intended for researchers,
scientists, and drug development professionals involved in the analysis of Ceftiofur in various
matrices such as milk, animal tissues, and pharmaceutical formulations.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography, often coupled with Ultraviolet (UV) detection, is a
widely used technique for the quantification of Ceftiofur. It offers good selectivity and sensitivity
for routine analysis.

Data Presentation: HPLC Method Performance
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Parameter

Method 1: Ceftiofur
Sodium in
Injection[1]

Method 2: Ceftiofur
HCI in Veterinary
Suspension

Method 3: Ceftiofur
in Honey &
Veterinary
Formulation[2][3]

Linearity Range

20.0-120.0 pg/mL

0.01-0.16 mg/mL

45-450 ng/mL

Correlation Coefficient

0.9999 >0.99 0.9999
(r?)
Limit of Detection N

Not specified 0.003 mg/mL 3.29 ng/mL
(LOD)
Limit of Quantification -

Not specified 0.01 mg/mL 10.97 ng/mL
(LOQ)

98.83% (Honey),

Recovery Not specified 100.1% - 101.3% 100.78%

(Formulation)

Precision (RSD%)

Good inter- and intra-

day precision

< 2%

Not specified

Experimental Protocol: HPLC-UV Analysis

A representative HPLC-UV method for the analysis of Ceftiofur sodium in a drug substance

involves the following steps[1]:

e Chromatographic Conditions:

[¢]

[e]

Column: C18 column (250mm x 4.6mm, 5um particle size).

Mobile Phase: An isocratic mixture of 0.02 M disodium hydrogen phosphate buffer (pH

adjusted to 6.0 with orthophosphoric acid) and acetonitrile (78:22, v/v).

[¢]

o

Flow Rate: 1.0 mL/min.

Detection: UV detection at 292 nm.

e Standard Preparation:
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o A stock solution of Ceftiofur is prepared by dissolving the pure drug in a suitable solvent
(e.g., methanol)[3].

o Working standard solutions are prepared by further dilution with the mobile phase to
achieve concentrations within the linear range[3].

o Sample Preparation (for injection):

o The sterile powder for injection is reconstituted with the mobile phase to achieve a known
concentration.

o The solution is filtered through a 0.45 um filter before injection into the HPLC system.

Workflow Diagram: HPLC Analysis
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Caption: General workflow for Ceftiofur analysis by HPLC-UV.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the determination of Ceftiofur and its
metabolites. It is considered a confirmatory method and is particularly useful for analyzing
complex matrices like animal tissues and milk at very low concentrations.

. Method 2: Ceftiofur Method 3: Ceftiofur
Method 1: Ceftiofur

Parameter ) . in Porcine Feces[6] in Cleaning Rinse
in Milk[4][5] .
[7] Solutions[8]
Linearity Range Not specified 5-1000 ng/g 0.4-1.5 ppb

Correlation Coefficient

) Not specified 0.9979 >0.99
r

1.215 ng/mL (solvent-
LOD (ESI+) based) 0.486 ng/mL Not specified 0.15 ppb

(matrix-matched)

3.038 ng/mL (solvent-
LOQ (ESI+) based) 1.701 ng/mL Not specified 0.4 ppb

(matrix-matched)

N Within specified
Accuracy/Recovery Not specified 80% - 120%
ranges

. - Within specified -~
Precision Not specified Not specified
ranges

Experimental Protocol: LC-MS/MS Analysis of Ceftiofur
in Milk
The following protocol is a summary of a method for determining Ceftiofur in cow's milk[4][5]:

e Sample Preparation:

o Simple protein precipitation is performed using acetonitrile.
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o The supernatant is collected for analysis.

o Chromatographic Conditions:
o Column: Chromolith® High-Resolution RP-18 HPLC column (100 mm x 4.6 mm).

o Mobile Phase: A gradient of mobile phases, typically consisting of water with an additive
like formic acid (A) and an organic solvent like acetonitrile (B).

e Mass Spectrometry Conditions:
o lonization: Electrospray ionization (ESI), often tested in both positive and negative modes.

o Detection: A triple-quadrupole tandem mass spectrometer is used for detection via multiple
reaction monitoring (MRM).

o Calibration:

o Matrix-matched calibration is recommended to overcome the distorting effects of the milk
matrix on ionization and quantification[4][9].

Workflow Diagram: LC-MS/MS Analysis
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Caption: General workflow for Ceftiofur analysis by LC-MS/MS.
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Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a rapid and high-throughput screening method based on the specific binding of

antibodies to Ceftiofur. Commercial ELISA kits are available for the analysis of Ceftiofur in

various matrices, particularly milk and animal tissues.

; - ion: ELISA Kit Perf

Method 1: Method 2: Method 3:
Parameter Commercial Kit Commercial Kit Monoclonal

A[10] B[11] Antibody-based[12]
Detection Limit -

] 2 ppb 2 ppb Not specified
(Tissue)
Detection Limit (Milk) 5 ppb 5 ppb ~1 ppb (for standards)
Sensitivity Not specified 0.5 ppb Not specified
- 80+£20% (Tissue), 99.8 £18% (fortified
Accuracy/Recovery Not specified ]
100+20% (Milk) samples)

Assay Time Not specified 1.5 hours Not specified

Experimental Protocol: Indirect Competitive ELISA

The general principle of a commercial indirect competitive ELISA for Ceftiofur is as follows[10]:

» Coating: Microtiter wells are pre-coated with a Ceftiofur-antigen conjugate.

o Competition: The sample containing Ceftiofur is added to the wells along with a specific

antibody. Ceftiofur in the sample competes with the coated antigen for binding to the

antibody.

» Enzyme Conjugate: An enzyme-linked secondary antibody is added, which binds to the

primary antibody.

e Substrate Addition: A chromogenic substrate (e.g., TMB) is added. The enzyme catalyzes a

color change.
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» Measurement: The absorbance is measured, which is inversely proportional to the amount of
Ceftiofur in the sample.

» Quantification: The concentration of Ceftiofur is determined by comparing the sample

absorbance to a standard curve.

Workflow Diagram: ELISA Analysis
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Caption: General workflow for a competitive ELISA for Ceftiofur.
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Microbial Inhibition Assays

Microbial inhibition assays are broad-spectrum screening tests used to detect the presence of

antimicrobial substances, including Ceftiofur. These tests are based on the principle that

antibiotic residues in a sample will inhibit the growth of a susceptible test microorganism.

Data Presentation: Microbial Inhibition Assay

Performance

Test Name

Principle

Test Organism

Sensitivity for
Ceftiofur

Delvotest® SP NT

Microbial Inhibition

Geobacillus

stearothermophilus

Estimated Lowest
Detected
Concentration: ~100
Hg/kg[13][14]

Explorer® Test

Microbial Inhibition

Not specified

Capable of detecting
over 50 antimicrobial
substances, including

cephalosporins[15]

SNAP® [3-lactam

Immuno-receptor

assay

Not a microbial test,
but a rapid screening
test often used

alongside.

Sensitive to -
lactams, including
Ceftiofur[13][16]

ROSA® MRL Beta-

Lactam

Immuno-receptor

assay

Not a microbial test.

Sensitive to -
lactams, including
Ceftiofur[13][17]

Note: The sensitivity of microbial inhibition assays can be influenced by the sample matrix and

test conditions.

Experimental Protocol: General Microbial Inhibition

Assay

A general procedure for a microbial inhibition assay, such as the Delvotest®, is as follows[13]

[18]:
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» Sample Addition: A milk sample is added to an ampoule or well containing a solid agar
medium with spores of a susceptible bacterium (e.g., Geobacillus stearothermophilus) and a
pH indicator.

 Incubation: The test is incubated at a specific temperature (e.g., 65°C) for a set period.

e Result Interpretation: If no antimicrobial substances are present, the bacteria will grow,
produce acid, and cause the pH indicator to change color (e.g., from purple to yellow). If
antimicrobial residues are present at or above the detection limit, bacterial growth is
inhibited, and the color of the indicator remains unchanged.

Logical Relationship Diagram: Microbial Inhibition
Assay
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Caption: Logical diagram for microbial inhibition assay results.

Conclusion

The selection of an appropriate analytical method for Ceftiofur is crucial for ensuring food
safety and regulatory compliance.
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e LC-MS/MS stands out as the gold standard for confirmatory analysis due to its high
sensitivity and specificity, allowing for the detection and quantification of Ceftiofur and its
metabolites at very low levels.

o HPLC-UV is a reliable and cost-effective method for routine quantitative analysis in less
complex matrices or when high sensitivity is not the primary requirement.

o ELISA and Microbial Inhibition Assays are valuable tools for rapid screening of a large
number of samples. Positive results from these screening methods should typically be
confirmed by a more specific method like LC-MS/MS.

Inter-laboratory proficiency testing is essential to ensure the reliability and comparability of
results generated by different laboratories using these various methods[19]. The data and
protocols presented in this guide can serve as a valuable resource for laboratories involved in
the analysis of Ceftiofur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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